Cas no 2877659-20-4 (N-{[1-(6-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide)

• Product Name: N-{[1-(6-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide
• CAS No: 2877659-20-4
• MF: C₁₆H₁₉FN₄O
• MW: 302.346666574478
• CID: 5307850
• PubChem ID: 165432022
• Update Time: 2025-05-20

N-{[1-(6-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• F6822-3220
• 2877659-20-4
• N-{[1-(6-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide
• AKOS040887234
• N-[[1-(6-Cyano-3-pyridinyl)-4-fluoro-4-piperidinyl]methyl]cyclopropanecarboxamide

• Inchi： 1S/C16H19FN4O/c17-16(11-20-15(22)12-1-2-12)5-7-21(8-6-16)14-4-3-13(9-18)19-10-14/h3-4,10,12H,1-2,5-8,11H2,(H,20,22)
• InChI Key： CUUCNUPTQFENOQ-UHFFFAOYSA-N
• SMILES： C1(C(NCC2(F)CCN(C3=CC=C(C#N)N=C3)CC2)=O)CC1

Computed Properties

• Exact Mass: 302.15428940g/mol
• Monoisotopic Mass: 302.15428940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 582.8±50.0 °C(Predicted)
• pka: 15.52±0.20(Predicted)

Additional information on N-{[1-(6-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide

Professional Introduction to N-{[1-(6-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl)methyl)cyclopropanecarboxamide (CAS No. 2877659-20-4)

N-{[1-(6-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl)methyl)cyclopropanecarboxamide

CAS No. 2877659-20-4 is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a promising candidate for various therapeutic applications. The molecular structure of N-{[1-(6-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl)methyl)cyclopropanecarboxamide incorporates several key functional groups, including a cyano group, a fluorine atom, and a cyclopropane ring, which contribute to its distinct chemical behavior and biological activity.

The 6-cyanopyridin-3-yl moiety is particularly noteworthy due to its ability to interact with biological targets in a specific manner. Pyridine derivatives are well-known for their role in drug development, often serving as pharmacophores in small molecule inhibitors and activators. The presence of the cyano group enhances the electrophilicity of the pyridine ring, allowing for further functionalization and interaction with biological systems. This feature makes N-{[1-(6-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl)methyl)cyclopropanecarboxamide a versatile building block for the synthesis of more complex molecules with tailored biological activities.

The incorporation of the 4-fluoropiperidin-4-yl group adds another layer of complexity to the compound's structure. Fluorine atoms are frequently used in medicinal chemistry due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. The piperidine ring itself is a common scaffold in many bioactive compounds, known for its ability to enhance oral bioavailability and binding interactions with biological targets. The combination of these features in N-{[1-(6-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl)methyl)cyclopropanecarboxamide suggests potential applications in the development of novel therapeutic agents.

The cyclopropane ring is another critical feature of this compound, contributing to its unique physicochemical properties. Cyclopropane moieties are known for their strained three-membered ring structure, which can lead to high reactivity and specific interactions with biological targets. This structural motif has been explored in various drug candidates, demonstrating its potential as a pharmacophore. The presence of the cyclopropane group in N-{[1-(6-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl)methyl)cyclopropanecarboxamide may contribute to its ability to modulate biological pathways in a distinct manner.

Recent research has highlighted the importance of multifunctional compounds in drug discovery and development. N-{[1-(6-cyanopyridin-3-yl)-4-fluoropiperidin-4-yl)methyl)cyclopropanecarboxamide exemplifies this trend by combining multiple pharmacophoric elements into a single molecular entity. Studies have shown that such multifunctional compounds can offer advantages over traditional monofunctional drugs, including enhanced efficacy, reduced side effects, and improved patient compliance. The unique combination of functional groups in this compound makes it a valuable tool for exploring new therapeutic strategies.

In addition to its structural complexity, N-{[1-(6-cyanopyridin-3-yl)-4-fluoropiperidin-4-yll)methyl)cyclopropanecarboxamide has demonstrated promising activity in preclinical studies. Research has indicated that this compound may have potential applications in the treatment of various diseases, including neurological disorders, inflammatory conditions, and cancer. The ability of the compound to interact with multiple biological targets suggests that it could be developed into a broad-spectrum therapeutic agent. Further investigation is needed to fully elucidate its mechanisms of action and therapeutic potential.

The synthesis of N-{[1-(6-cyanopyridin-3-yll)-4-fluoropiperidin-4-yll)methyl)cyclopropanecarboxamide presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to access such molecules with increasing efficiency and precision. Techniques such as transition metal catalysis, cross-coupling reactions, and asymmetric synthesis have been instrumental in constructing the intricate framework of this compound. These methods not only improve yield and purity but also allow for the introduction of additional functional groups, enabling further optimization of its biological properties.

The development of novel synthetic routes for N-{[1-(6-cyanopyridin]-3-yll)-4-fluoropiperidinyll)methyl)cyclopropanecarboxamide is an ongoing area of research. Scientists are continually exploring new methodologies to streamline the synthesis process and reduce costs associated with producing this compound on an industrial scale. Such efforts are crucial for ensuring that promising drug candidates like this one can be translated into viable therapeutics for patients worldwide.

The future prospects for N-{[1-(6-cyanopyridin]-3-yll)-flupropinerll)methy]cyclop]ropanecarboxamide are bright, with ongoing research aimed at expanding its therapeutic applications and improving its pharmacological profile. Collaborative efforts between academic researchers and industry scientists are essential for advancing this compound from benchside to bedside. By leveraging cutting-edge technologies and innovative approaches, it may be possible to unlock its full potential as a novel therapeutic agent.

In conclusion, N-{[1-(6-cyanopyridin]-3-yll)-flupropinerll)methy]cyclop]ropanecarboxamide (CAS No. 28776592004) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it a versatile tool for drug discovery and development. Further research is needed to fully explore its therapeutic properties and optimize its pharmacological profile.